2,4-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O5/c1-26-15-8-9-16(18(13-15)27-2)21(25)22-14-7-10-17(19(12-14)28-3)23-11-5-4-6-20(23)24/h7-10,12-13H,4-6,11H2,1-3H3,(H,22,25)
• InChI Key: WYTNKXURTKNVCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCCCC3=O)OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

2,4-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide is a fascinating chemical compound with diverse applications in scientific research. It is a type of benzamide compound, which are found in various natural products in organic chemistry. These compounds have been widely used in medical, industrial, biological

Scientific Research Applications

Potential Antipsychotic Agents

A study explored the synthesis and antidopaminergic properties of several compounds, including 2,4-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide, for their potential as antipsychotic agents. These compounds were evaluated for their affinity for dopamine D-2 receptors and their inhibition of apomorphine-induced behavioral responses. The research indicated that these benzamides, lacking o-hydroxy groups, might offer a lower tendency to induce extrapyramidal side effects at antipsychotically effective doses, suggesting their suitability for further investigation in dopamine D-2 mediated responses (Högberg, T. et al., 1990).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds for therapeutic applications has also utilized derivatives of this chemical structure. For instance, studies on the synthesis of novel benzodifuranyl derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents have been conducted. These studies illustrate the versatility of benzamide derivatives in synthesizing heterocyclic compounds with potential pharmacological benefits (Abu‐Hashem, A. et al., 2020).

Gastrointestinal Stimulants

Another application of related compounds includes the development of gastrointestinal stimulants. For example, the synthesis and pharmacological evaluation of cisapride, derived from cis-4-amino-3-methoxypiperidine, demonstrate the pharmaceutical potential of benzamide derivatives in treating gastrointestinal disorders. This work highlights the ongoing research into creating more effective and selective drugs for gastrointestinal motility disorders (Van Daele, G. et al., 1986).

Antimicrobial and Antitubercular Agents

Compounds synthesized from this compound have also been investigated for their antimicrobial properties. Research on new benzamide derivatives has shown promising results in inhibiting nitric oxide production in microglia cells, indicating potential applications in treating inflammatory conditions and possibly serving as antimicrobial agents (Kim, K. H. et al., 2009). Additionally, novel derivatives have been synthesized for in vitro anti-tubercular activity, showcasing the compound's versatility in addressing a range of infectious diseases (Nimbalkar, U. D. et al., 2018).

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing the indole nucleus bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

Based on its structural similarity to other indole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

The presence of methoxy groups and a piperidine ring could potentially influence its pharmacokinetic properties, including its solubility, absorption, and metabolic stability .

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it is plausible that this compound could have diverse molecular and cellular effects.